molecular formula C12H15N3OS B8378493 3-(3-Pentyloxy-1,2,5-thiadiazol-4-yl)pyridine

3-(3-Pentyloxy-1,2,5-thiadiazol-4-yl)pyridine

Cat. No.: B8378493
M. Wt: 249.33 g/mol
InChI Key: SLBKDWANFYLWFZ-UHFFFAOYSA-N
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Description

3-(3-Pentyloxy-1,2,5-thiadiazol-4-yl)pyridine is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15N3OS

Molecular Weight

249.33 g/mol

IUPAC Name

3-pentoxy-4-pyridin-3-yl-1,2,5-thiadiazole

InChI

InChI=1S/C12H15N3OS/c1-2-3-4-8-16-12-11(14-17-15-12)10-6-5-7-13-9-10/h5-7,9H,2-4,8H2,1H3

InChI Key

SLBKDWANFYLWFZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCOC1=NSN=C1C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of sodium (230 mg, 10 mmol) in 1-pentanol (20 ml) was added 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (490 mg, 2.5 mmol). The mixture was stirred at 50° C. for 3 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the wanted compound.
Quantity
230 mg
Type
reactant
Reaction Step One
Quantity
490 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of sodium (230 mg, 10 mmol) in 1-pentanol (20 ml) was added 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (490 mg, 2.5 mmol). The mixture was stirred at 50° C. for 3 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to give the wanted compound.
Quantity
230 mg
Type
reactant
Reaction Step One
Quantity
490 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One

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